Cas no 852567-80-7 ((20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid)
852567-80-7 structure
Product Name:(20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid
CAS No:852567-80-7
MF:C29H42O9
MW:534.63839006424
CID:2074586
PubChem ID:11191849
Update Time:2025-04-21
(20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid Chemical and Physical Properties
Names and Identifiers
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- (20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid
- 20-hydroxylucidenic acid P
- 4-[(2S,5S,7R,9S,11R,14S,15R,16S)-16-(Acetyloxy)-5,9-dihydroxy-2,6,6,11,15-pentamethyl-12,17-dioxotetracyclo[8.7.0.0,.0,]heptadec-1(10)-en-14-yl]-4-hydroxypentanoate
- 852567-80-7
- 20-Hydroxylucidenate p
- CHEBI:221307
- 4-[(3S,5R,7S,10S,12S,13R,14R,17S)-12-acetyloxy-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-4-hydroxypentanoic acid
- 4-((3S,5R,7S,10S,12S,13R,14R,17S)-12-acetyloxy-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta(a)phenanthren-17-yl)-4-hydroxypentanoic acid
- 4-((2S,5S,7R,9S,11R,14S,15R,16S)-16-(Acetyloxy)-5,9-dihydroxy-2,6,6,11,15-pentamethyl-12,17-dioxotetracyclo(8.7.0.0,.0,)heptadec-1(10)-en-14-yl)-4-hydroxypentanoate
-
- Inchi: 1S/C29H42O9/c1-14(30)38-24-23(36)22-21(15(31)12-16-25(2,3)18(32)8-10-26(16,22)4)29(7)19(33)13-17(28(24,29)6)27(5,37)11-9-20(34)35/h15-18,24,31-32,37H,8-13H2,1-7H3,(H,34,35)
- InChI Key: FFMHRFMHJKVBHE-UHFFFAOYSA-N
- SMILES: CC(OC1C2(C(C(CC2C(CCC(=O)O)(O)C)=O)(C)C2C(CC3C(C=2C1=O)(C)CCC(O)C3(C)C)O)C)=O
Computed Properties
- Exact Mass: 534.28288291Da
- Monoisotopic Mass: 534.28288291Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 38
- Rotatable Bond Count: 6
- Complexity: 1120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.946
- Topological Polar Surface Area: 158Ų
(20xi)-12beta-acetoxy-3beta,7beta,20-trihydroxy-11,15-dioxo-25,26,27-trisnorlanost-8-en-24-oic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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